molecular formula C19H18FN3O2 B6551368 (3-fluorophenyl)methyl 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate CAS No. 1040644-63-0

(3-fluorophenyl)methyl 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Cat. No.: B6551368
CAS No.: 1040644-63-0
M. Wt: 339.4 g/mol
InChI Key: XYVCYKIQUCVLSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(3-fluorophenyl)methyl 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate” is a triazole-based ester derivative characterized by a 1,2,3-triazole core substituted with a methyl group at position 5, a 3,5-dimethylphenyl group at position 1, and a (3-fluorophenyl)methyl ester moiety at position 4. Its molecular formula is C₂₁H₂₁FN₃O₂ (calculated molecular weight: 366.41 g/mol). The fluorine atom on the phenyl ring and the dimethyl groups on the aryl substituent contribute to its electronic and steric properties, which may influence reactivity, solubility, and biological activity.

Triazole derivatives are widely studied for applications in medicinal chemistry, agrochemicals, and materials science due to their stability and ability to participate in hydrogen bonding .

Properties

IUPAC Name

(3-fluorophenyl)methyl 1-(3,5-dimethylphenyl)-5-methyltriazole-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18FN3O2/c1-12-7-13(2)9-17(8-12)23-14(3)18(21-22-23)19(24)25-11-15-5-4-6-16(20)10-15/h4-10H,11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XYVCYKIQUCVLSQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)N2C(=C(N=N2)C(=O)OCC3=CC(=CC=C3)F)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The compound’s structural analogs differ primarily in substituent patterns on the phenyl and triazole moieties. Below is a comparative analysis based on and related literature:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Features
(3-Fluorophenyl)methyl 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate C₂₁H₂₁FN₃O₂ 366.41 3-Fluorophenylmethyl, 3,5-dimethylphenyl High lipophilicity due to dual methyl groups
(2,5-Dimethylphenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate C₁₉H₁₈FN₃O₂ 339.37 2,5-Dimethylphenyl, 3-fluorophenyl Reduced steric hindrance compared to 3,5-dimethyl
(3-Methylphenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate C₁₈H₁₆FN₃O₂ 325.34 3-Methylphenyl, 3-fluorophenyl Lower molecular weight; potential for enhanced solubility

Key Observations:

Substituent Effects on Lipophilicity: The 3,5-dimethylphenyl group in the target compound increases lipophilicity compared to analogs with single methyl or unsubstituted phenyl groups. This may enhance membrane permeability in biological systems but reduce aqueous solubility .

Biological Implications :

  • Analogs with chlorine or trifluoromethyl groups (e.g., ) demonstrate antimicrobial activity, suggesting that the fluorine and methyl substituents in the target compound may confer similar bioactivity. However, empirical data is needed to confirm this .

Research Findings and Methodological Considerations

  • Characterization typically employs mass spectrometry (e.g., Shimadzu QP-2010 Plus) and elemental analysis .
  • Computational and Crystallographic Tools :
    Programs like SHELXL () and OLEX2 () enable precise refinement of molecular geometries and hydrogen-bonding patterns, which are crucial for comparing packing efficiencies and intermolecular interactions across analogs .

  • Limitations in Available Data : Direct pharmacological or physicochemical data (e.g., melting points, solubility) for the target compound are absent in the provided evidence. Extrapolations are based on structural parallels to compounds like F152-0637 and F152-0638 ().

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.